molecular formula C9H9ClFNS B6189753 1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride CAS No. 2648956-68-5

1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride

Cat. No. B6189753
CAS RN: 2648956-68-5
M. Wt: 217.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(7-Fluoro-1-benzothiophen-3-yl)methanamine hydrochloride, also known as 7-FBT, is a synthetic compound that is used for various scientific research applications. It is a versatile compound that is used in a variety of laboratory experiments, and has a wide range of biochemical and physiological effects.

Scientific Research Applications

1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride has a variety of scientific research applications. It is used as a reagent in organic synthesis, as a ligand in coordination chemistry, and as a ligand in metal-organic frameworks. It is also used in medicinal chemistry, as it has been found to have anticonvulsant, antidepressant, and anxiolytic activities. In addition, this compound has been used in the study of the interaction between amyloid-β peptide and the γ-secretase enzyme. It is also used in the study of the structure and function of the human cytochrome P450 enzyme.

Mechanism of Action

1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride is believed to act as a positive allosteric modulator of the human GABA-A receptor. It is thought to increase the binding affinity of the GABA-A receptor for the neurotransmitter GABA, leading to an increase in the inhibitory effects of GABA on the central nervous system. In addition, this compound is believed to interact with the serotonin 5-HT1A receptor, leading to an increase in the binding affinity of the receptor for the neurotransmitter serotonin.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It has been found to have anticonvulsant, antidepressant, and anxiolytic activities. In addition, it has been found to increase the binding affinity of the GABA-A receptor for the neurotransmitter GABA, leading to an increase in the inhibitory effects of GABA on the central nervous system. This compound has also been found to interact with the serotonin 5-HT1A receptor, leading to an increase in the binding affinity of the receptor for the neurotransmitter serotonin.

Advantages and Limitations for Lab Experiments

The main advantage of using 1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride in laboratory experiments is that it is a versatile compound that can be used in a variety of laboratory experiments. It is a relatively stable compound and is easy to synthesize. However, it is important to note that this compound is a synthetic compound and should be handled with caution. In addition, it should not be used in any experiments involving human subjects.

Future Directions

There are a number of potential future directions for 1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride research. One potential direction is to further explore its anticonvulsant, antidepressant, and anxiolytic activities. Another potential direction is to explore the potential therapeutic applications of this compound in neurological disorders such as epilepsy and depression. In addition, further research could be conducted to explore the potential interactions between this compound and other receptors, such as the muscarinic acetylcholine receptors. Finally, further research could be conducted to explore the potential interactions between this compound and other neurotransmitters, such as dopamine and norepinephrine.

Synthesis Methods

1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride is synthesized through a multi-step process. The first step involves the reaction of 7-fluoro-1-benzothiophene with sodium hydroxide in methanol. This reaction produces 7-fluoro-1-benzothiophene-3-carboxylic acid. The second step involves the reaction of the carboxylic acid with ammonium chloride and acetic anhydride in the presence of pyridine. This reaction produces 7-fluoro-1-benzothiophene-3-ylmethanamine. Finally, the 7-fluoro-1-benzothiophene-3-ylmethanamine is reacted with hydrochloric acid to obtain this compound hydrochloride.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride involves the reaction of 7-fluoro-1-benzothiophene with formaldehyde followed by reduction with sodium borohydride to yield 1-(7-fluoro-1-benzothiophen-3-yl)methanol. The methanol is then reacted with ammonium chloride and sodium cyanoborohydride to yield 1-(7-fluoro-1-benzothiophen-3-yl)methanamine, which is then converted to the hydrochloride salt by reaction with hydrochloric acid." "Starting Materials": - 7-fluoro-1-benzothiophene - Formaldehyde - Sodium borohydride - Ammonium chloride - Sodium cyanoborohydride - Hydrochloric acid "Reaction": 1. 7-fluoro-1-benzothiophene is reacted with formaldehyde in the presence of a catalyst to yield 1-(7-fluoro-1-benzothiophen-3-yl)methanol. 2. The methanol is then reacted with ammonium chloride and sodium cyanoborohydride to yield 1-(7-fluoro-1-benzothiophen-3-yl)methanamine. 3. The amine is then reacted with hydrochloric acid to yield 1-(7-fluoro-1-benzothiophen-3-yl)methanamine hydrochloride.

CAS RN

2648956-68-5

Molecular Formula

C9H9ClFNS

Molecular Weight

217.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.